1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-1-[4-(triazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H20N4O4/c1-12(25-14-2-3-15-16(10-14)24-11-23-15)17(22)20-8-4-13(5-9-20)21-18-6-7-19-21/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3
• InChI Key: NWJSXDAZGNETET-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)N2N=CC=N2)OC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

1-(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)-2-(benzo[d][1,3]dioxol-5-yloxy)propan-1-one is a useful research compound. Its molecular formula is C17H20N4O4 and its molecular weight is 344.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has shown considerable interest in the synthesis of piperidine and triazole derivatives, highlighting their diverse biological activities. For instance, the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been explored, revealing that these compounds possess good to moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, the synthesis and anti-bone cancer activity of a heterocyclic compound incorporating piperazine and triazole rings have been investigated, indicating potential therapeutic applications (Lv et al., 2019).

Structural Analysis and Drug Design

Structural analysis and drug design represent another significant area of application. A study focusing on the structural analysis of an arylpiperazine derivative, which shares structural similarities with the query compound, demonstrated its bioactivity against α1A-adrenoceptors, providing insights into the design of selective antagonists (Xu et al., 2016). This approach underscores the utility of such compounds in the development of new therapeutic agents by understanding their binding mechanisms and activity profiles.

Antimicrobial and Antifungal Agents

The development of antimicrobial and antifungal agents is a critical research area, with several studies reporting the synthesis of piperidine and triazole derivatives showing promising activities. For example, novel 1,2,4-triazines with 1,2,3-triazole and piperidine rings have been synthesized and evaluated for their antifungal activity, revealing compounds that were equipotent to established antifungal drugs (Sangshetti & Shinde, 2010).

Anticancer Activity

The anticancer activity of compounds featuring piperidine and triazole structures has been extensively studied. Research involving the synthesis, crystal structure, and evaluation of anticancer activities of such compounds has demonstrated their effectiveness against human bone cancer cell lines, suggesting potential applications in cancer therapy (Lv et al., 2019).